6-Methoxy-1-methylquinolin-1-ium iodide

• IUPAC Name: 6-methoxy-1-methylquinolin-1-ium;iodide
• InChI: InChI=1S/C11H12NO.HI/c1-12-7-3-4-9-8-10(13-2)5-6-11(9)12;/h3-8H,1-2H3;1H/q+1;/p-1
• InChI Key: HIXUTNXIYGSZHT-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC=CC2=C1C=CC(=C2)OC.[I-]
• Molecular Formula: C11H12INO
• DSSTOX Substance ID: DTXSID90944565
• Molecular Weight: 301.12 g/mol
• CAS No.: 21979-59-9

Description

6-Methoxy-1-methylquinolin-1-ium iodide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a salt that is formed by the reaction of 6-Methoxy-1-methylquinoline with iodine. It has been studied extensively for its biochemical and physiological effects, as well as its potential use as a research tool.

Scientific Research Applications

Fluorescence Applications

6-Methoxy-1-methylquinolin-1-ium iodide has been identified for its potential in fluorescence applications. Geddes et al. (2001) described quinolinium dyes, including derivatives of 6-methylquinoline, as fluorescent halide-sensitive indicators. These dyes, reacting with methyl iodide, become water-soluble and demonstrate reduced fluorescence intensity in the presence of halide ions. This property allows the measurement of halide concentrations using Stern-Volmer kinetics, suggesting utility in physiological measurements and biological halide-sensing applications (Geddes, Apperson, Karolin, & Birch, 2001).

Molecular Structure Analysis

The molecular structure of quinolinium derivatives is another area of interest. The structural analysis of compounds like 9-O-Ethylberberrubinium iodide, closely related to this compound, reveals insights into intermolecular interactions and molecular symmetry. This can inform the development of novel compounds with specific molecular properties (Grundt, Pernat, Krivogorsky, Halverson, & Berry, 2010).

Synthetic Applications

In synthetic chemistry, compounds like this compound are key in creating new chemical entities. For instance, the work of Deligeorgiev et al. (2015) describes a solvent-free synthetic approach to quinolinium salts. The study demonstrates the synthesis of these salts at room temperature, suggesting a method for the efficient production of quinolinium-based compounds (Deligeorgiev, Kurutos, & Gadjev, 2015).

Nanoparticle Sizing

Quinolinium derivatives have also been applied in nanoparticle sizing. Geddes et al. (2000) developed quaternary salts of fluorescent dyes, including those derived from 6-methoxyquinoline, for binding to negatively charged colloidal silica particles. This application, leveraging the long fluorescence lifetimes of these dyes, facilitates accurate nanoparticle sizing, indicating potential in nanotechnology and material science research (Geddes, Apperson, & Birch, 2000).